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Synthesis of Pivaloyl Cyanide

The following synthesis method is adapted from patent literature, which describes the reaction of pivalic

anhydride with hydrocyanic acid (HCN) in the presence of a catalyst [1] [2] [3].

Reaction Scheme: Pivalic anhydride + Hydrocyanic Acid → Pivaloyl Cyanide + Pivalic Acid [1] [2]

Detailed Experimental Protocol:

Step Parameter Description

1 Reaction
Substrates

Pivalic anhydride and hydrocyanic acid (HCN) [1].

2 Catalyst System Copper(I) cyanide (CuCN), sometimes with added alkali metal or alkaline

earth metal cyanide salts (e.g., NaCN) [1] [2].

3 Reaction Diluent An organic solvent, preferably diphenyl ether, is used [1] [2].

4 Reaction Setup The catalyst is suspended in the diluent. Pivalic anhydride and HCN are
then introduced to this mixture [1] [2].

5 Temperature &
Duration

The reaction is typically carried out at the boiling point of the mixture for
several hours [1].
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Step Parameter Description

6 Product Isolation After reaction, the crude product is obtained by evaporating the volatile
components from the reaction mixture [1] [2].

7 Purification The pure pivaloyl cyanide is obtained by fractional distillation of the crude
product under reduced pressure [1] [2].

The workflow for this synthesis can be visualized as follows:

Start Reaction Setup

Suspend CuCN catalyst
in diphenyl ether

Add Pivalic Anhydride
and HCN

Heat at Boiling Point
for several hours

Evaporate Volatile
Components

Fractional Distillation
under reduced pressure

Pure Pivaloyl Cyanide
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Suggested Paths for Spectroscopic Data

Since the search results lack the specific characterization data you need, here are practical suggestions for

locating it:

Consult Specialized Databases: Search for "pivaloyl cyanide" on authoritative chemical
databases. These platforms often contain curated spectroscopic data.

Reaxys or SciFinder-n: These are particularly comprehensive for chemical properties and
spectra.

PubChem: This NCBI database provides a wide range of chemical information, and may
contain submitted spectral data.

Broaden Scientific Literature Search: Perform a targeted search in scientific journals using
academic search engines like Google Scholar, PubMed, or Web of Science. Use keywords such as

"pivaloyl cyanide NMR", "pivaloyl cyanide IR spectrum", or "2,2-dimethylpropanoyl cyanide
characterization".

Analyze Closest Available Data: The search results indicate that pivaloyl cyanide is a precursor to
herbicidal active ingredients [1]. Spectroscopic data for pivalic acid and its esters are more commonly

reported [4]. Analyzing these can provide a useful reference, though not a direct substitute.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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spectroscopic-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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